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Abstract
(Rac)-Etavopivat (also known as AG-946 or tebapivat) is a novel, orally bioavailable, allosteric

activator of the red blood cell isoform of pyruvate kinase (PKR). Its primary mechanism of

action is to enhance the activity of PKR, leading to increased ATP production and decreased

2,3-diphosphoglycerate (2,3-DPG) levels in erythrocytes. This modulation of red blood cell

metabolism is being investigated as a therapeutic strategy for hemolytic anemias, such as

sickle cell disease and thalassemia. While the on-target effects of Etavopivat are well-

characterized, a comprehensive understanding of its cellular targets beyond pyruvate kinase is

crucial for a complete safety and efficacy profile. This technical guide synthesizes the available

information on the selectivity of Etavopivat, discusses potential off-target considerations by

examining a related molecule, and outlines the experimental approaches used to determine

drug selectivity.

Introduction to (Rac)-Etavopivat and Pyruvate
Kinase Activation
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(Rac)-Etavopivat is a potent, selective, once-daily, orally bioavailable activator of the red blood

cell pyruvate kinase isozyme.[1] Pyruvate kinase is a key enzyme in the glycolytic pathway,

catalyzing the final step of glycolysis: the conversion of phosphoenolpyruvate (PEP) to

pyruvate with the concurrent production of ATP. In red blood cells, the activity of the PKR

isoform is critical for maintaining cellular energy homeostasis and regulating hemoglobin's

affinity for oxygen via the synthesis of 2,3-DPG.

In certain hemolytic anemias, such as sickle cell disease, red blood cells are under increased

metabolic stress. Activation of PKR by Etavopivat is intended to counter this by:

Increasing ATP levels: Providing more energy to maintain red blood cell membrane integrity

and function.

Decreasing 2,3-DPG levels: Increasing hemoglobin's affinity for oxygen, which can reduce

the polymerization of sickle hemoglobin.

Clinical and preclinical studies have demonstrated that Etavopivat effectively modulates these

pathways, leading to improvements in hematological parameters.[1]

On-Target Activity of (Rac)-Etavopivat
The primary cellular target of (Rac)-Etavopivat is the red blood cell isoform of pyruvate kinase

(PKR). It acts as an allosteric activator, binding to a site on the enzyme distinct from the active

site to enhance its catalytic activity.

Mechanism of Action at Pyruvate Kinase
The activation of PKR by Etavopivat leads to a cascade of downstream effects within the red

blood cell, as illustrated in the signaling pathway diagram below.
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Figure 1: On-target signaling pathway of (Rac)-Etavopivat.

Quantitative On-Target Effects
The following table summarizes the key on-target pharmacodynamic effects of Etavopivat

observed in clinical trials.
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Parameter Effect Study Population Notes

2,3-

Diphosphoglycerate

(2,3-DPG)

Decrease

Healthy Volunteers &

Sickle Cell Disease

Patients

Dose-dependent

decrease observed.[2]

Adenosine

Triphosphate (ATP)
Increase

Healthy Volunteers &

Sickle Cell Disease

Patients

Dose-dependent

increase observed.[2]

Hemoglobin-Oxygen

Affinity
Increase

Healthy Volunteers &

Sickle Cell Disease

Patients

A direct consequence

of reduced 2,3-DPG

levels.[2]

Hemoglobin Levels Increase
Sickle Cell Disease

Patients

Sustained increases

observed over 12

weeks of treatment.

Markers of Hemolysis Decrease
Sickle Cell Disease

Patients

Reduction in bilirubin

and lactate

dehydrogenase.

Cellular Targets Beyond Pyruvate Kinase: The Off-
Target Profile
A critical aspect of drug development is the characterization of a compound's selectivity—its

ability to interact with its intended target while avoiding interactions with other cellular

components. Off-target interactions can lead to unexpected side effects or toxicities.

Publicly Available Information on Etavopivat's
Selectivity
Publicly available data on the comprehensive off-target profiling of (Rac)-Etavopivat is limited.

While described as a "selective" activator of PKR, detailed results from broad screening panels

(such as a CEREP safety panel) or extensive kinase selectivity assays have not been

published.
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One publication on the structure-based design of AG-946 (Etavopivat) mentions that the

molecule was engineered to have a pseudo-C2-symmetry that matches its allosteric binding

site on the PK enzyme. This design reportedly increased its potency towards PKR while

reducing activity against off-targets that were observed with the original scaffold. However, the

specific off-targets of the initial scaffold were not disclosed.

Experimental Protocols for Assessing Off-Target Effects
The following diagram outlines a typical workflow for assessing the off-target profile of a drug

candidate.
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Figure 2: Experimental workflow for off-target profiling.
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Detailed Methodologies:

Broad Off-Target Screening (e.g., Eurofins CEREP Safety Panel): These panels typically

involve a large number of radioligand binding assays and enzyme activity assays to assess a

compound's interaction with a wide range of G-protein coupled receptors (GPCRs), ion

channels, transporters, and enzymes. A standard concentration of the test compound is

screened against these targets, and significant inhibition or activation is flagged for further

investigation.

Kinase Selectivity Panels: Given that kinases are a large family of structurally related

enzymes, it is crucial to assess the selectivity of kinase-targeted drugs. These panels

measure the inhibitory activity of a compound against a broad array of kinases, typically in

ATP-competitive binding or functional assays.

Dose-Response Assays: For any "hits" identified in the initial screens, dose-response studies

are conducted to determine the potency of the off-target interaction (e.g., IC50 or EC50

values).

Cell-Based Functional Assays: These assays are used to confirm whether an observed in

vitro binding or enzymatic activity translates into a functional effect in a cellular context.

In Vivo Models: Ultimately, the relevance of any identified off-target activity is assessed in

preclinical animal models through pharmacology and toxicology studies.

A Case Study in PKR Activator Off-Target Effects:
Mitapivat
In the absence of detailed public data for Etavopivat, examining the off-target profile of a

structurally and functionally related molecule, mitapivat, can provide insights into potential

class-wide effects of PKR activators. Mitapivat is also an allosteric activator of PKR.

Known Off-Target Activity of Mitapivat
Mitapivat has been identified as a mild-to-moderate inhibitor of the aromatase enzyme.

Aromatase is a key enzyme in the biosynthesis of estrogens. This off-target effect has potential

implications for long-term treatment.
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Adverse Events Potentially Linked to Off-Target Effects
Real-world data from the FDA Adverse Event Reporting System (FAERS) for mitapivat have

highlighted several adverse events that warrant further investigation, although a direct causal

link to specific off-target interactions has not been definitively established.

Adverse Event
Reporting Odds Ratio
(ROR)

Notes

Pulmonary Hypertension 16.50 A serious, unlabelled event.

Vulvovaginal Dryness 38.39
Suggests potential effects on

hormonal regulation in women.

Menstrual Disorder 16.86
Further supports potential

hormonal effects.

Ocular Icterus 76.90

May be related to an interplay

between hemolysis and liver

function.

Jaundice 29.89
Similar to ocular icterus, may

involve liver susceptibility.

Blood Iron Increased 397.67

Suggests potential

disturbances in iron

metabolism.

Iron Overload 153.86
May be a complex interaction

with the underlying disease.

Note: The Reporting Odds Ratio (ROR) is a measure of disproportionality in pharmacovigilance

databases and does not in itself prove causation.

Conclusion
(Rac)-Etavopivat is a promising therapeutic agent with a well-defined on-target mechanism of

action focused on the activation of pyruvate kinase R. While it is described as a selective

molecule, and its design was optimized to reduce off-target activity, detailed public data on its

comprehensive off-target profile are currently lacking. The examination of a related PKR
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activator, mitapivat, reveals a known off-target interaction with the aromatase enzyme and

highlights several adverse events that may warrant further investigation for potential class-wide

effects.

For a complete understanding of the therapeutic window and potential risks associated with

(Rac)-Etavopivat, further disclosure of its performance in broad off-target screening panels

and kinase selectivity assays would be highly valuable to the scientific and drug development

community. Continuous pharmacovigilance and further mechanistic studies will be essential to

fully elucidate the complete cellular interaction profile of this novel class of therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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